Cas no 923502-03-8 (N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-phenylmethanesulfonylacetamide)

• Product Name: N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-phenylmethanesulfonylacetamide
• CAS No: 923502-03-8
• MF: C₁₉H₁₆N₂O₄S₂
• MW: 400.471342086792
• CID: 5448319
• PubChem ID: 41582046
• Update Time: 2025-10-31

N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-phenylmethanesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-phenylmethanesulfonylacetamide
• F2982-0140
• VU0506900-1
• AKOS024479161
• 923502-03-8
• 2-(benzylsulfonyl)-N-(4H-chromeno[4,3-d]thiazol-2-yl)acetamide
• 2-benzylsulfonyl-N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)acetamide
• N-4H-[1]Benzopyrano[4,3-d]thiazol-2-yl-2-[(phenylmethyl)sulfonyl]acetamide
• N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-phenylmethanesulfonylacetamide

• Inchi： 1S/C19H16N2O4S2/c22-17(12-27(23,24)11-13-6-2-1-3-7-13)20-19-21-18-14-8-4-5-9-15(14)25-10-16(18)26-19/h1-9H,10-12H2,(H,20,21,22)
• InChI Key： IYORMIHQWGQOCW-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=CC=CC=C3OCC=2S1)(=O)CS(CC1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 400.05514934g/mol
• Monoisotopic Mass: 400.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.476±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-phenylmethanesulfonylacetamide

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-phenylmethanesulfonylacetamide (CAS No. 923502-03-8): A Comprehensive Overview

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-phenylmethanesulfonylacetamide (CAS No. 923502-03-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The molecular structure of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-phenylmethanesulfonylacetamide is composed of a chromene-thiazole scaffold linked to a phenylsulfonylacetamide moiety. The chromene-thiazole core is known for its ability to interact with various biological targets, while the phenylsulfonylacetamide group confers additional functional properties that enhance the compound's pharmacological profile.

Recent research has highlighted the potential of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-phenylmethanesulfonylacetamide in the treatment of various diseases. One notable area of focus has been its anti-inflammatory and analgesic properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and mediators, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-phenylmethanesulfonylacetamide has demonstrated significant antioxidant activity. This property is particularly important in the context of oxidative stress-related disorders, such as neurodegenerative diseases and cardiovascular conditions. The compound's ability to scavenge free radicals and protect cellular components from oxidative damage has been well-documented in both in vitro and in vivo studies.

The pharmacokinetic properties of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-phenylmethanesulfonylacetamide have also been extensively investigated. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-phenylmethanesulfonylacetamide in various disease models. Preliminary results have been promising, with the compound demonstrating significant therapeutic benefits in preclinical studies. These findings have paved the way for more advanced clinical trials and potential approval for use in human patients.

Moreover, the synthetic accessibility of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-phenylmethanesulfonylacetamide has been optimized through various synthetic routes. Chemists have developed efficient methods to synthesize this compound on a large scale, ensuring its availability for both research and commercial purposes. The ability to produce this compound cost-effectively is a critical factor in its potential widespread application.

In conclusion, N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-phenylmethanesulfonylacetamide (CAS No. 923502-03-8) represents a promising molecule with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical research.